Cas no 2349851-99-4 (tert-butyl (3S)-3-amino-4-cyclohexylbutanoate)

• Product Name: tert-butyl (3S)-3-amino-4-cyclohexylbutanoate
• CAS No: 2349851-99-4
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 6006822
• PubChem ID: 165902997
• Update Time: 2025-05-22

tert-butyl (3S)-3-amino-4-cyclohexylbutanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S)-3-amino-4-cyclohexylbutanoate
• EN300-1670929
• 2349851-99-4

• Inchi： 1S/C14H27NO2/c1-14(2,3)17-13(16)10-12(15)9-11-7-5-4-6-8-11/h11-12H,4-10,15H2,1-3H3/t12-/m0/s1
• InChI Key： KOUYXKRNTAGPJO-LBPRGKRZSA-N
• SMILES： O(C(C)(C)C)C(C[C@H](CC1CCCCC1)N)=O

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl (3S)-3-amino-4-cyclohexylbutanoate

Comprehensive Overview of tert-butyl (3S)-3-amino-4-cyclohexylbutanoate (CAS No. 2349851-99-4)

tert-butyl (3S)-3-amino-4-cyclohexylbutanoate (CAS No. 2349851-99-4) is a chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. This compound, characterized by its tert-butyl ester and cyclohexyl moieties, plays a pivotal role in the development of bioactive molecules, particularly in asymmetric synthesis and peptidomimetics. Its (3S)-stereochemistry and amino-functionalized backbone make it a versatile building block for drug discovery, attracting significant attention from researchers and industry professionals.

In recent years, the demand for chiral synthons like tert-butyl (3S)-3-amino-4-cyclohexylbutanoate has surged due to advancements in targeted drug delivery and precision medicine. A growing trend in AI-driven molecular design has further highlighted the importance of such compounds, as they serve as key inputs for machine learning models predicting drug-likeness. Researchers frequently search for "chiral building blocks for peptide synthesis" or "tert-butyl protected amino acid derivatives," reflecting the compound's relevance in modern medicinal chemistry.

The structural uniqueness of CAS No. 2349851-99-4 lies in its cyclohexyl group, which enhances lipophilicity—a critical factor in optimizing blood-brain barrier permeability for CNS-targeting therapeutics. This property aligns with current industry focus on neurodegenerative disease treatments, a hot topic in pharmaceutical forums. Analytical techniques like HPLC chiral separation and NMR stereochemical analysis are commonly employed to verify the compound's enantiomeric purity, addressing another frequent query: "how to confirm stereochemistry of amino acid esters."

From a synthetic perspective, tert-butyl (3S)-3-amino-4-cyclohexylbutanoate demonstrates excellent stability under standard coupling conditions, making it ideal for solid-phase peptide synthesis (SPPS). This aligns with the pharmaceutical industry's shift toward continuous manufacturing processes. Environmental considerations have also spurred interest in "green chemistry approaches for chiral compound synthesis," where this ester's protecting group strategy minimizes side reactions and reduces waste generation.

Ongoing research explores applications of 2349851-99-4 in macrocyclic drug candidates, particularly for protein-protein interaction inhibitors—a frontier in oncology research. The compound's conformational rigidity contributes to improved target binding affinity, addressing the persistent challenge of "designing selective kinase inhibitors." Recent publications have highlighted its utility in PROTAC (Proteolysis Targeting Chimera) development, answering frequent searches about "linker chemistry for targeted protein degradation."

Quality control of tert-butyl (3S)-3-amino-4-cyclohexylbutanoate involves stringent monitoring of residual solvents and enantiomeric excess, reflecting GMP requirements for pharmaceutical intermediates. This aspect connects to trending discussions about "ICH Q3 guidelines for impurities" in regulatory communities. The compound's lyophilization compatibility also makes it suitable for biologic formulation applications, bridging small-molecule and biologic drug development—a recurring theme in cross-disciplinary research.

Emerging computational studies utilize molecular docking simulations with derivatives of CAS 2349851-99-4 to explore allosteric modulation possibilities, responding to growing interest in "next-generation GPCR targeting." Its structural analog library serves as valuable training data for predictive ADMET models, demonstrating how traditional chemical tools integrate with modern digital drug discovery platforms. These applications position the compound at the intersection of cheminformatics and experimental pharmacology.

In conclusion, tert-butyl (3S)-3-amino-4-cyclohexylbutanoate represents a multifaceted tool for structure-activity relationship (SAR) studies, addressing contemporary needs in fragment-based drug design and covalent inhibitor development. Its continued relevance is evidenced by persistent searches for "sterically hindered amino acid applications" and "CAS 2349851-99-4 suppliers," reflecting sustained demand across academic and industrial research sectors.